molecular formula C15H25NO B8386779 N-(n-propyl)ethanolamine 4-t-butylphenylether

N-(n-propyl)ethanolamine 4-t-butylphenylether

Cat. No.: B8386779
M. Wt: 235.36 g/mol
InChI Key: DORPODJVEMXRIY-UHFFFAOYSA-N
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Description

N-(n-propyl)ethanolamine 4-t-butylphenylether is a useful research compound. Its molecular formula is C15H25NO and its molecular weight is 235.36 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H25NO

Molecular Weight

235.36 g/mol

IUPAC Name

N-[2-(4-tert-butylphenoxy)ethyl]propan-1-amine

InChI

InChI=1S/C15H25NO/c1-5-10-16-11-12-17-14-8-6-13(7-9-14)15(2,3)4/h6-9,16H,5,10-12H2,1-4H3

InChI Key

DORPODJVEMXRIY-UHFFFAOYSA-N

Canonical SMILES

CCCNCCOC1=CC=C(C=C1)C(C)(C)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To 250 ml of a 1:1 mixture of toluene:tetrahydrofuran, 35.0 gm N-(n-propyl)-4-t-butylphenoxyacetamide, the product of Example 16, was added. The resulting mixture was heated to reflux and then 42.8 ml borane methylsulfide was added slowly. The reaction mixture was maintained at reflux for 48 hours at which time completion of the reaction was checked by IR spectroscopy. The reaction mixture was then cooled and 200 ml methanol was added slowly to the system. The system was then acidified by bubbling hydrogen chloride gas through it, and then heated to reflux and refluxed for 1 hour. The solvent was removed by stripping; the resulting oil was redissolved in methanol and the methanol stripped. The residue was dissolved in methylene chloride and basified with sodium hydroxide. The methylene chloride solution was then washed with water. The methylene chloride was stripped to give 31.2 gm of the N-(n-propyl)ethanolamine 4-t-butylphenylether.
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Synthesis routes and methods II

Procedure details

To 250 ml of a 1:1 mixture of toluene: tetrahydrofuran, 35.0 gm N-(n-propyl)-4-t-butylphenoxy-acetamide, the product of Example 16, was added. The resulting mixture was heated to reflux and then 42.8 ml borane methylsulfide was added slowly. The reaction mixture was maintained at reflux for 48 hours at which time completion of the reaction was checked by IR spectroscopy. The reaction mixture was then cooled and 200 ml methanol was added slowly to the system. The system was then acidified by bubbling hydrogen chloride gas through it, and then heated to reflux and refluxed for 1 hour. The solvent was removed by stripping; the resulting oil was redissolved in methanol and the methanol stripped. The residue was dissolved in methylene chloride and basified with sodium hydroxide. The methylene chloride solution was then washed with water. The methylene chloride was stripped to give 31.2 gm of the N-(n-propyl) ethanolamine 4-t-butylphenylether.
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